2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetic acid
Overview
Description
2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetic acid is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a pyrazole derivative that has been synthesized using different methods.
Scientific Research Applications
Synthesis and Biological Activities
2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetic acid, as part of the pyrazole derivatives, has been explored for various synthetic and biological applications. The synthesis of pyrazole derivatives can be achieved through different methods, including reactions under microwave conditions, highlighting their potential in producing compounds with significant antimicrobial, antifungal, antiviral, and antioxidant properties (Sheetal et al., 2018). These compounds are notable for their wide range of biological activities, which make them valuable in medicinal chemistry and agrochemical applications.
Role in Organic Synthesis
Pyrazole derivatives, including the specific compound of interest, serve as key synthons in organic synthesis. Their incorporation into heterocyclic compounds is essential due to their pharmacophore properties, contributing to the synthesis of biologically active compounds with anticancer, analgesic, anti-inflammatory, and antiviral activities among others (A. M. Dar & Shamsuzzaman, 2015). The versatility and widespread application in organic synthesis underscore the importance of pyrazole derivatives in developing new pharmaceuticals and agrochemicals.
Neurodegenerative Disease Management
Exploration into pyrazoline derivatives, closely related to pyrazole compounds, reveals their potential in treating neurodegenerative diseases. These compounds exhibit neuroprotective properties, making them candidates for managing conditions such as Alzheimer's and Parkinson's diseases. Through various mechanisms, including inhibition of acetylcholine esterase and beta-amyloid plaque formation, pyrazoline derivatives offer promising avenues for therapeutic interventions in neurodegenerative disorders (M. Ahsan et al., 2022).
Environmental Applications
In addition to medicinal applications, the compound and its derivatives have shown utility in environmental contexts. For instance, vinegar, containing acetic acid, has been studied for its herbicidal effects, providing an eco-friendly alternative to synthetic herbicides. The effectiveness of vinegar-based formulations against common weeds highlights the potential of naturally occurring compounds in sustainable agriculture and environmental management practices (Palisa Mahachai & P. Subsoontorn, 2021).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various protein receptors . These receptors play a crucial role in mediating the biological effects of these compounds.
Mode of Action
For instance, some compounds have been found to form hydrogen bonds with amino acid residues in target proteins .
Biochemical Pathways
Similar compounds have been found to influence various biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Result of Action
Similar compounds have been found to have various biological activities, suggesting that this compound may also have diverse molecular and cellular effects .
properties
IUPAC Name |
2-(5-oxo-1,4-dihydropyrazol-3-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O3/c8-4-1-3(6-7-4)2-5(9)10/h1-2H2,(H,7,8)(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGCLFOPYDIALKO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=NNC1=O)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
860409-48-9 | |
Record name | 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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